Cas no 1335773-29-9 ((2R)-1-(2-fluoro-6-nitrophenyl)propan-2-amine)

• Product Name: (2R)-1-(2-fluoro-6-nitrophenyl)propan-2-amine
• CAS No: 1335773-29-9
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 6288666
• PubChem ID: 130615755
• Update Time: 2025-05-26

(2R)-1-(2-fluoro-6-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-fluoro-6-nitrophenyl)propan-2-amine
• 1335773-29-9
• EN300-1859536

• Inchi： 1S/C9H11FN2O2/c1-6(11)5-7-8(10)3-2-4-9(7)12(13)14/h2-4,6H,5,11H2,1H3/t6-/m1/s1
• InChI Key： OHBDHLNHDZFHNE-ZCFIWIBFSA-N
• SMILES： FC1=CC=CC(=C1C[C@@H](C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.08045576g/mol
• Monoisotopic Mass: 198.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8Ų

Additional information on (2R)-1-(2-fluoro-6-nitrophenyl)propan-2-amine

Introduction to (2R)-1-(2-fluoro-6-nitrophenyl)propan-2-amine and Its Significance in Modern Chemical Biology

(2R)-1-(2-fluoro-6-nitrophenyl)propan-2-amine, with the CAS number 1335773-29-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug discovery and therapeutic development. The presence of both a fluoro group and a nitro group in its aromatic ring system imparts distinct electronic and steric characteristics, making it a valuable scaffold for designing novel bioactive molecules.

The chemical structure of (2R)-1-(2-fluoro-6-nitrophenyl)propan-2-amine consists of a propan-2-amine moiety attached to a phenyl ring substituted at the 2-position with a fluoro group and at the 6-position with a nitro group. This specific arrangement not only influences the compound's solubility and metabolic stability but also plays a crucial role in its interaction with biological targets. The stereochemistry at the propan-2-amine chiral center, designated as (R), further enhances its specificity and efficacy in biological systems.

In recent years, there has been a growing interest in the development of fluorinated nitroaromatic compounds due to their enhanced binding affinity and metabolic stability. Studies have shown that the introduction of fluorine atoms into aromatic rings can significantly improve the pharmacokinetic properties of small molecules, leading to increased bioavailability and prolonged half-life. Similarly, the presence of nitro groups can enhance electron-withdrawing effects, which can modulate receptor binding and improve therapeutic outcomes.

One of the most compelling aspects of (2R)-1-(2-fluoro-6-nitrophenyl)propan-2-amine is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways. For instance, studies have explored its utility in designing kinase inhibitors, where the combination of fluoro and nitro groups provides optimal interactions with the active sites of these enzymes. The (R) configuration at the chiral center has been found to enhance binding affinity, making it an attractive candidate for further optimization.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of (2R)-1-(2-fluoro-6-nitrophenyl)propan-2-amine. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a foundation for rational drug design. These simulations have helped identify key structural features that contribute to its bioactivity, guiding researchers in modifying the molecule to improve its therapeutic potential.

The synthesis of (2R)-1-(2-fluoro-6-nitrophenyl)propan-2-amine presents unique challenges due to the sensitivity of the functional groups involved. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric hydrogenation have been employed to achieve high enantiomeric purity, ensuring that the (R) configuration is maintained throughout the synthetic process. These improvements have opened new avenues for exploring its applications in drug development.

Preclinical studies have begun to uncover the therapeutic potential of derivatives of (2R)-1-(2-fluoro-6-nitrophenyl)propan-2-amine. Research has demonstrated that certain analogs exhibit promising activity against inflammatory diseases, cancer, and infectious disorders. The ability of these compounds to modulate key biological pathways while maintaining good pharmacokinetic profiles makes them attractive candidates for further clinical investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these findings into tangible therapeutic benefits for patients.

The future direction of research on (2R)-1-(2-fluoro-6-nitrophenyl)propan-2-amine is likely to focus on expanding its applications into new therapeutic areas. Innovations in drug delivery systems may further enhance its efficacy by improving target specificity and reducing side effects. Additionally, exploring combination therapies involving this compound with other drugs could lead to synergistic effects, providing more comprehensive treatment options for complex diseases.

In conclusion, (2R)-1-(2-fluoro-6-nitrophenyl)propan-2-amine represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its mechanisms of action and applications, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.